Cas no 127285-09-0 (1-1-(2-Phenylethyl)piperidin-4-ylmethanamine)

• Product name: 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine
• CAS No: 127285-09-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD07365295
• CID: 897468
• PubChem ID: 329776495

1-1-(2-Phenylethyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-Phenethylpiperidin-4-yl)methanamine
• [1-(2-phenylethyl)piperidin-4-yl]methanamine
• AKOS AMR10
• OTAVA-BB 1083918
• UKRORGSYN-BB BBV-105808
• 1-[1-(2-PHENYLETHYL)PIPERIDIN-4-YL]METHANAMINE
• 1-[1-(2-phenylethyl)piperidin-4-yl]methanamine(SALTDATA: FREE)
• 1-[1-(2-Phenylethyl)piperidin-4-yl]methanamine, AldrichCPR
• DA-13026
• CS-0253528
• CFA28509
• 127285-09-0
• BS-35669
• NPGJAUWAEIPXCP-UHFFFAOYSA-N
• AKOS000210619
• DTXSID90466530
• 4-Piperidinemethanamine, 1-(2-phenylethyl)-
• 1-(2-phenylethyl)-4-piperidinemethylamine
• MFCD07365295
• EN300-64643
• Z234897235
• G32054
• 1-[1-(2-Phenylethyl)-4-piperidinyl]methanamine
• SCHEMBL3594852
• 1-(2- phenylethyl)-4-piperidinemethylamine
• 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine

• MDL： MFCD07365295
• Inchi： InChI=1S/C14H22N2/c15-12-14-7-10-16(11-8-14)9-6-13-4-2-1-3-5-13/h1-5,14H,6-12,15H2
• InChI Key： NPGJAUWAEIPXCP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCN2CCC(CC2)CN

Computed Properties

• Exact Mass: 218.17846
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

1-1-(2-Phenylethyl)piperidin-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine

Introduction to 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine (CAS No. 127285-09-0)

1-1-(2-Phenylethyl)piperidin-4-ylmethanamine, also known by its CAS number 127285-09-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring and a phenylethyl group, making it a valuable candidate for various pharmaceutical applications.

The chemical structure of 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine can be represented as follows: C₁₅H₂₃N. The presence of the piperidine ring and the phenylethyl substituent endows this compound with specific physicochemical properties that are crucial for its biological activity. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many bioactive molecules, including several clinically approved drugs.

Recent studies have highlighted the potential of 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic properties, particularly in models of neuropathic pain. The mechanism of action is believed to involve modulation of specific ion channels and receptors involved in pain signaling pathways.

In addition to its analgesic properties, 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine has also been investigated for its potential as an anxiolytic agent. Preclinical studies have demonstrated that this compound can reduce anxiety-like behaviors in animal models without causing significant sedation or motor impairment. This makes it an attractive candidate for the development of safer and more effective anxiolytics compared to traditional benzodiazepines.

The pharmacokinetic profile of 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, the compound has shown low toxicity in preclinical toxicity studies, suggesting a wide therapeutic window and reduced risk of adverse effects.

In the context of drug discovery and development, the synthetic accessibility of 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine is another key advantage. The compound can be synthesized through well-established organic synthesis routes, making it amenable to large-scale production. This ease of synthesis facilitates the rapid generation of analogs for structure-activity relationship (SAR) studies, which are essential for optimizing the compound's pharmacological profile.

The potential applications of 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine extend beyond pain management and anxiety disorders. Recent research has explored its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by modulating oxidative stress and inflammation, key factors in the pathogenesis of these conditions.

In conclusion, 1-1-(2-Phenylethyl)piperidin-4-ylmethanamine (CAS No. 127285-09-0) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.